Cas no 84848-09-9 (3β,12β-Dihydroxy-5β-cholanoic Acid)

84848-09-9 structure
Product name:3β,12β-Dihydroxy-5β-cholanoic Acid
3β,12β-Dihydroxy-5β-cholanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3b,5b,12b)- 3,12 dihydroxy- Cholan-24-oic acid
- 3β,12β-Dihydroxy-5β-cholanoic Acid
- 3beta,12beta-Dihydroxy-5beta-cholan-24-oic Acid
- 3beta,12beta-Dihydroxy-5beta-cholanoic Acid
- (4R)-4-[(3S,5R,8R,9S,10S,12R,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3b,12b-Dihydroxy-5b-cholanate
- Q63409356
- DTXSID701259277
- 3b,12b-Dihydroxy-5b-cholanoate
- SCHEMBL23781732
- CHEBI:175153
- 84848-09-9
- 3b,12b-Dihydroxy-5b-cholanoic acid
- (3beta,5beta,12beta)-3,12-Dihydroxycholan-24-oic acid
- 3b,12b-Dihydroxy-5b-cholanic acid
- LMST04010043
- (3I(2),5I(2),12I(2))-3,12-Dihydroxycholan-24-oic acid
-
- Inchi: InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23+,24-/m1/s1
- InChI Key: KXGVEGMKQFWNSR-BYGCHKRWSA-N
- SMILES: CC(CCC(O)=O)C1CCC2C3CCC4CC(O)CCC4(C)C3CC(O)C12C
Computed Properties
- Exact Mass: 392.29265975g/mol
- Monoisotopic Mass: 392.29265975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.128
- Melting Point: NA
- Boiling Point: 547.1°C at 760 mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.543
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
3β,12β-Dihydroxy-5β-cholanoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3β,12β-Dihydroxy-5β-cholanoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D447445-25mg |
3β,12β-Dihydroxy-5β-cholanoic Acid |
84848-09-9 | 25mg |
$1918.00 | 2023-05-18 | ||
TRC | D447445-2.5mg |
3β,12β-Dihydroxy-5β-cholanoic Acid |
84848-09-9 | 2.5mg |
$253.00 | 2023-05-18 | ||
TRC | D447445-100mg |
3β,12β-Dihydroxy-5β-cholanoic Acid |
84848-09-9 | 100mg |
$ 9200.00 | 2023-09-07 |
3β,12β-Dihydroxy-5β-cholanoic Acid Related Literature
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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